Cas no 36171-08-1 (Ethyl 4-(tert-butylamino)benzoate)

• Product Name: Ethyl 4-(tert-butylamino)benzoate
• CAS No: 36171-08-1
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6431262
• PubChem ID: 71273462
• Update Time: 2025-06-08

Ethyl 4-(tert-butylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(tert-butylamino)benzoate
• EN300-623933
• SCHEMBL14725962
• 36171-08-1
• Ethyl 4-(tert-butylamino)benzoate

• Inchi： 1S/C13H19NO2/c1-5-16-12(15)10-6-8-11(9-7-10)14-13(2,3)4/h6-9,14H,5H2,1-4H3
• InChI Key： KGCRZNKXYXQEIG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)NC(C)(C)C)=O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 4-(tert-butylamino)benzoate

Ethyl 4-(tert-butylamino)benzoate (CAS No. 36171-08-1): A Comprehensive Overview

Ethyl 4-(tert-butylamino)benzoate, identified by the chemical compound code CAS No. 36171-08-1, is a significant molecule in the realm of pharmaceutical and chemical research. This compound, featuring a benzoate ester group and a tert-butylamino substituent, has garnered attention due to its versatile applications and potential in various biochemical pathways. The unique structural attributes of Ethyl 4-(tert-butylamino)benzoate make it a valuable candidate for further exploration in drug development and material science.

The benzoate moiety in Ethyl 4-(tert-butylamino)benzoate contributes to its solubility and interaction with biological systems, while the tert-butylamino group enhances its stability and reactivity. These characteristics have positioned it as a subject of interest in synthetic chemistry and pharmacology. Recent studies have highlighted its role in the synthesis of novel intermediates that could lead to more effective therapeutic agents.

In the context of contemporary research, Ethyl 4-(tert-butylamino)benzoate has been investigated for its potential applications in the development of anti-inflammatory and analgesic compounds. The tert-butylamino group, in particular, has been shown to modulate enzyme activity, making it a promising scaffold for designing molecules that can interact with specific biological targets. This has opened up new avenues for research in medicinal chemistry, where Ethyl 4-(tert-butylamino)benzoate could serve as a key intermediate in the synthesis of next-generation drugs.

Moreover, the structural versatility of Ethyl 4-(tert-butylamino)benzoate allows for modifications that can tailor its properties for specific applications. For instance, derivatives of this compound have been explored for their potential use in agrochemicals and specialty chemicals. The ability to functionalize the benzoate ring and the amino group provides chemists with a broad palette of options to design molecules with desired functionalities.

The synthesis of Ethyl 4-(tert-butylamino)benzoate involves well-established organic reactions, including esterification and amination processes. These synthetic routes have been optimized over the years, ensuring high yields and purity levels necessary for pharmaceutical applications. The compound's stability under various conditions makes it an attractive choice for industrial-scale production.

Recent advancements in computational chemistry have also facilitated the study of Ethyl 4-(tert-butylamino)benzoate at a molecular level. Molecular modeling techniques have been employed to predict its interactions with biological targets, providing insights into its potential pharmacological effects. These computational studies complement experimental approaches, offering a more holistic understanding of the compound's behavior.

In conclusion, Ethyl 4-(tert-butylamino)benzoate (CAS No. 36171-08-1) is a multifaceted compound with significant implications in pharmaceutical research and chemical synthesis. Its unique structural features and versatile reactivity make it a valuable asset in the development of new drugs and materials. As research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow further.